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Compound of Interest

Compound Name: Methyl Gallate

Cat. No.: B117105 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of methyl gallate, a phenolic

compound with significant antioxidant, anticancer, and anti-inflammatory properties.[1][2]

Understanding the solubility of methyl gallate in different solvents is crucial for its extraction,

purification, formulation, and application in pharmaceutical and other industries. This document

compiles quantitative solubility data, outlines detailed experimental protocols for solubility

determination, and presents visual diagrams to illustrate key concepts and workflows.

Quantitative Solubility Data
The solubility of methyl gallate has been experimentally determined in a range of solvents.

The following tables summarize the available quantitative data, providing a comparative

reference for laboratory applications.

Solubility in Organic Solvents
Methyl gallate generally exhibits good solubility in polar organic solvents. A study by Zhang et

al. (2020) provides extensive data on the mole fraction solubility of methyl gallate in nine

different organic solvents at temperatures ranging from 293.15 K to 333.15 K.[3] The data

indicates that solubility increases with temperature in all tested solvents.[3]

Table 1: Mole Fraction Solubility (x) of Methyl Gallate in Pure Organic Solvents[3]
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293.15 0.2299 0.1772 0.1465 0.1298 0.1205 0.1084 0.2393 0.1287 0.0984

298.15 0.2558 0.1983 0.1654 0.1469 0.1368 0.1229 0.2685 0.1456 0.1119

303.15 0.2842 0.2215 0.1861 0.1659 0.1548 0.1389 0.3004 0.1643 0.1269

308.15 0.3153 0.2469 0.2087 0.1869 0.1746 0.1566 0.3353 0.185 0.1436

313.15 0.3493 0.2748 0.2334 0.2102 0.1966 0.1762 0.3736 0.2078 0.1622

318.15 0.3866 0.3055 0.2605 0.2359 0.2209 0.1979 0.4156 0.233 0.1828

323.15 0.4275 0.3392 0.2902 0.2643 0.2478 0.222 0.4618 0.2609 0.2058

328.15 0.4725 0.3764 0.3229 0.2957 0.2776 0.2487 0.5126 0.2918 0.2314

333.15 0.5219 0.4174 0.3588 0.3304 0.3107 0.2784 0.5686 0.3262 0.2599

Data sourced from Zhang, L., et al. (2020).[3]

Additional sources provide solubility data in other common laboratory solvents, often at

ambient temperature.

Table 2: Approximate Solubility of Methyl Gallate in Various Solvents
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Solvent
Approximate
Solubility

Temperature Source

Dimethyl Sulfoxide

(DMSO)

36 mg/mL (195.49

mM)
25°C [1]

Dimethyl Sulfoxide

(DMSO)
~15 mg/mL Not Specified [4]

Dimethyl Formamide

(DMF)
~25 mg/mL Not Specified [4]

Ethanol ~10 mg/mL Not Specified [4]

Ether Soluble Not Specified [5]

Dioxane Soluble Not Specified [5]

Chloroform Slightly Soluble Not Specified [5]

Aqueous Solubility
Methyl gallate is described as being slightly soluble in water.[5][6] One source quantifies the

experimental water solubility as 10.6 mg/mL, though the temperature is not specified.[6] For

applications requiring aqueous solutions, it is often recommended to first dissolve methyl
gallate in a water-miscible organic solvent like DMF or DMSO and then dilute with the aqueous

buffer of choice.[4] Using this method, a solubility of approximately 0.33 mg/mL was achieved

in a 1:2 solution of DMF:PBS (pH 7.2).[4]

Experimental Protocols for Solubility Determination
The accurate determination of solubility is fundamental to chemical and pharmaceutical

research. Various methods can be employed, ranging from simple visual inspection to more

complex analytical techniques. The protocols described below are based on established

methodologies for measuring the solubility of chemical compounds.[7][8][9]

Method 1: Gravimetric Method (Shake-Flask)
This is a widely used and reliable method for determining equilibrium solubility.[3]
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Objective: To determine the mass of solute that dissolves in a given mass of solvent at a

specific temperature to form a saturated solution.

Materials:

Methyl gallate

Selected solvent(s)

Analytical balance

Thermostatic shaker or water bath

Vials with airtight seals

Syringe filters (e.g., 0.45 µm PTFE)

Drying oven

Procedure:

Preparation: Add an excess amount of methyl gallate to a pre-weighed vial. The excess

solid is crucial to ensure that equilibrium with the saturated solution is reached.

Solvent Addition: Add a known mass of the chosen solvent to the vial.

Equilibration: Seal the vial tightly and place it in a thermostatic shaker or water bath set to

the desired temperature. Agitate the mixture for a prolonged period (e.g., 24-72 hours) to

ensure that equilibrium is reached.

Phase Separation: After equilibration, cease agitation and allow the undissolved solid to

settle. It is critical that the temperature remains constant during this step.

Sampling: Carefully withdraw a known mass of the clear supernatant (the saturated solution)

using a pre-warmed syringe fitted with a filter to avoid transferring any solid particles.

Solvent Evaporation: Place the collected supernatant in a pre-weighed dish and dry it in an

oven at a suitable temperature until the solvent has completely evaporated and a constant
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weight of the dissolved methyl gallate is obtained.

Calculation: The solubility is calculated as the mass of the dried methyl gallate divided by

the mass of the solvent in the sampled aliquot.

Method 2: Synthetic Visual Method
This method involves observing the disappearance of the solid phase by adding a known

amount of solvent at a constant temperature.[8]

Objective: To determine the solubility by visually identifying the point at which the solute

completely dissolves.

Materials:

Methyl gallate

Selected solvent(s)

Jacketed glass vessel with a stirrer

Thermostatic circulator

Burette or precision pump for solvent addition

Light source and visual camera or laser for clear point detection

Procedure:

Initial Setup: A precisely weighed amount of methyl gallate is placed into the jacketed glass

vessel, which is maintained at the target temperature by the thermostatic circulator.

Solvent Titration: The solvent is added incrementally from a burette while the solution is

continuously stirred.

Observation: The solution is carefully observed after each solvent addition. The endpoint is

reached when the last solid particles of methyl gallate completely dissolve, resulting in a

clear solution.
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Calculation: The total mass of the solvent added to completely dissolve the initial mass of the

solute is recorded. The solubility can then be calculated and expressed in various units (e.g.,

g/100g solvent).

Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates a typical workflow for the gravimetric (shake-flask) method of

solubility determination.

Weigh excess
methyl gallate into vial

Add known mass
of solvent

Seal vial and place in
thermostatic shaker

Agitate at constant T
(24-72h)

Cease agitation, allow
solid to settle

Withdraw known mass of
supernatant via filter

Evaporate solvent to
obtain dry solute mass

Calculate solubility
(mass solute / mass solvent)

Click to download full resolution via product page

Caption: Gravimetric method workflow for determining solubility.

Solvent Polarity and Solubility Relationship
The principle of "like dissolves like" is a fundamental concept in predicting solubility.[10] Methyl
gallate, with its multiple hydroxyl groups and ester functional group, is a polar molecule.

Therefore, it is expected to be more soluble in polar solvents. The diagram below illustrates this

relationship.
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Caption: "Like dissolves like" principle for methyl gallate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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